Cas no 710322-81-9 (N-(5-vinylpyrazin-2-yl)pivalamide)

• Product Name: N-(5-vinylpyrazin-2-yl)pivalamide
• CAS No: 710322-81-9
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• MDL: MFCD24608579
• CID: 4655627
• PubChem ID: 21897227
• Update Time: 2025-05-22

N-(5-vinylpyrazin-2-yl)pivalamide Chemical and Physical Properties

Names and Identifiers

• N-(5-ETHENYL-2-PYRAZINYL)-2,2-DIMETHYL-PROPANAMIDE
• N-(5-ethenylpyrazin-2-yl)-2,2-dimethylpropanamide
• VCMQLZVEZWPHHH-UHFFFAOYSA-N
• 2,2-dimethyl-N-(5-vinyl-pyrazin-2-yl)-propionamide
• N-(5-Vinylpyrazin-2-yl)pivalamide
• AS-61511
• DB-109649
• SCHEMBL2646001
• MFCD24608579
• 710322-81-9
• AKOS030628406
• W13107
• N-(5-vinylpyrazin-2-yl)pivalamide

• MDL： MFCD24608579
• Inchi： 1S/C11H15N3O/c1-5-8-6-13-9(7-12-8)14-10(15)11(2,3)4/h5-7H,1H2,2-4H3,(H,13,14,15)
• InChI Key： VCMQLZVEZWPHHH-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C=NC(C=C)=CN=1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 54.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on N-(5-vinylpyrazin-2-yl)pivalamide

N-(5-Vinylpyrazin-2-yl)Pivalamide: A Comprehensive Overview

N-(5-Vinylpyrazin-2-yl)Pivalamide, also known by its CAS registry number CAS No. 710322-81-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in various industries. In this article, we will delve into the synthesis, chemical properties, and recent advancements in the utilization of this compound.

The molecular structure of N-(5-Vinylpyrazin-2-yl)Pivalamide comprises a pivalamide group attached to a pyrazine ring substituted with a vinyl group at the 5-position. This arrangement imparts distinctive electronic and steric characteristics, making it a valuable molecule for both academic research and industrial applications. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of complex heterocyclic frameworks.

One of the most notable aspects of this compound is its synthetic versatility. Researchers have employed various methodologies to synthesize N-(5-Vinylpyrazin-2-yl)Pivalamide, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized to enhance yield and purity, making the compound more accessible for large-scale production. The use of transition metal catalysts has further streamlined the synthesis process, reducing reaction times and improving selectivity.

The chemical properties of N-(5-Vinylpyrazin-2-yl)Pivalamide are equally intriguing. Its pyrazine ring exhibits aromaticity, which contributes to its stability under various reaction conditions. The vinyl group at the 5-position introduces additional reactivity, enabling participation in conjugate addition reactions and other transformations. This dual functionality makes the compound a valuable intermediate in the synthesis of bioactive molecules and advanced materials.

Recent advancements in the application of N-(5-Vinylpyrazin-2-yl)Pivalamide have expanded its utility across multiple domains. In drug discovery, it has been utilized as a scaffold for developing potential therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders. Its ability to form stable complexes with metal ions has also positioned it as a promising candidate in catalysis and coordination chemistry.

In the realm of materials science, N-(5-Vinylpyrazin-2-yl)Pivalamide has shown potential as a precursor for constructing functional polymers and organic semiconductors. Its electronic properties make it suitable for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Researchers have explored its integration into conjugated polymer systems, demonstrating enhanced charge transport properties compared to traditional materials.

The environmental impact of synthesizing and utilizing N-(5-Vinylpyrazin-2-yl)Pivalamide has also come under scrutiny. Green chemistry approaches have been adopted to minimize waste generation and reduce energy consumption during its production. For instance, solvent-free reaction conditions and recyclable catalysts have been implemented to enhance sustainability.

In conclusion, N-(5-Vinylpyrazin-2-yl)Pivalamide stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique structure, synthetic flexibility, and functional properties continue to drive innovative research and development efforts. As advancements in synthetic methodologies and application studies progress, this compound is poised to play an increasingly important role in both academic research and industrial applications.